Cas no 878736-65-3 (1,7-dimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878736-65-3
• MF: C₁₅H₁₇N₅O₄
• MW: 331.326582670212
• CID: 5555685
• Update Time: 2025-06-29

1,7-dimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,7-dimethyl-3,8-bis(2-oxopropyl)- (9CI)
• 1,7-dimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C15H17N5O4/c1-8-5-19-11-12(16-14(19)18(8)6-9(2)21)17(4)15(24)20(13(11)23)7-10(3)22/h5H,6-7H2,1-4H3
• InChI Key： RWFBJKYMEKKQJD-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CC(=O)C)C1=NC1=C2C(=O)N(CC(=O)C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,7-dimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound CAS No. 878736-65-3: 1,7-Dimethyl-3,8-Bis(2-Oxopropyl)-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione

The compound with CAS No. 878736-65-3 is a highly specialized chemical entity known as 1,7-dimethyl-3,8-bis(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. This molecule belongs to the class of purine derivatives and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. The imidazo[1,2-g]purine core of the molecule is a fused bicyclic system that contributes to its stability and bioactivity.

Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in drug discovery. These compounds are known to exhibit a wide range of biological activities, including anti-inflammatory properties and potential applications in cancer therapy. The presence of methyl groups at positions 1 and 7 in this compound adds to its structural complexity and may influence its pharmacokinetic properties such as absorption and metabolism.

The substituents at positions 3 and 8—specifically the bis(2-oxopropyl) groups—play a crucial role in modulating the compound's activity. These groups introduce additional functional diversity into the molecule by providing ketone functionalities that can participate in hydrogen bonding or other non-covalent interactions with biological targets. This makes bis(2-oxopropyl) a key feature for exploring interactions with enzymes or receptors.

From a synthetic standpoint, the construction of this compound involves advanced organic chemistry techniques. The synthesis typically begins with the preparation of the imidazo[1,2-g]purine core through either condensation reactions or cyclization processes. Subsequent alkylation steps introduce the methyl groups at positions 1 and 7. The installation of the bis(2-oxopropyl) substituents requires careful control over reaction conditions to ensure regioselectivity and yield.

Recent research has focused on understanding the bioavailability and pharmacokinetics of this compound. Studies have shown that the methyl groups at positions 1 and 7 enhance lipophilicity without significantly compromising solubility—a critical balance for drug candidates. Additionally, computational modeling has been employed to predict binding affinities with various protein targets.

In terms of biological activity assessment,in vitro experiments have demonstrated that this compound exhibits moderate inhibitory effects on certain kinases associated with inflammatory pathways. Furthermore,in vivo studies using animal models have indicated potential anti-inflammatory properties without severe adverse effects at therapeutic doses.

The development of analogs based on this structure is an active area of research. Scientists are exploring variations in substituent patterns to optimize both potency and selectivity. For instance,replacing one or both methyl groups with other alkyl chains or functional groups could lead to improved pharmacokinetic profiles.

Another promising avenue is investigating its role as a scaffold for multi-target-directed ligands (MTDLs). The ability of this compound to interact with multiple biological targets simultaneously could make it a valuable tool in treating complex diseases like cancer or neurodegenerative disorders.

From an environmental standpoint,the synthesis pathway for this compound has been optimized to minimize waste generation and reduce solvent usage.This aligns with current green chemistry principles aimed at sustainable drug development.

In conclusion,CAS No. 878736-65-3 represents a significant advancement in purine derivative chemistry.Its unique structure offers multiple opportunities for further exploration in both academic research and industrial applications.As new findings emerge,this compound will undoubtedly continue to play a pivotal role in advancing our understanding of purine-based therapeutics.